Cas no 2228363-74-2 (1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228363-74-2
• MF: C₁₅H₁₇F₂N
• MW: 249.29899096489
• CID: 5814932
• PubChem ID: 165668624
• Update Time: 2025-05-25

1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine
• 2228363-74-2
• EN300-1952282
• [1-(4-ethynylphenyl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C15H17F2N/c1-2-12-3-5-13(6-4-12)14(11-18)7-9-15(16,17)10-8-14/h1,3-6H,7-11,18H2
• InChI Key： LOKAHECPQJANSD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C#C)=CC=2)(CN)CC1)F

Computed Properties

• Exact Mass: 249.13290587g/mol
• Monoisotopic Mass: 249.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine

Comprehensive Overview of 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228363-74-2)

1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228363-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining an ethynylphenyl group with a difluorocyclohexylmethanamine moiety, making it a versatile intermediate for drug discovery and advanced material synthesis. Its CAS number 2228363-74-2 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine is driven by its potential applications in targeted therapies and high-performance polymers. Recent studies highlight its role as a pharmacophore in developing novel kinase inhibitors, addressing unmet medical needs in oncology and neurology. Additionally, its fluorinated cyclohexyl structure contributes to enhanced metabolic stability, a key consideration in modern drug design.

From a materials science perspective, the ethynyl functional group enables click chemistry applications, facilitating the development of smart polymers and nanocomposites. Researchers are exploring its use in bioorthogonal labeling and covalent organic frameworks (COFs), aligning with current trends in nanotechnology and sustainable materials. These applications respond to frequent search queries about "advanced material intermediates" and "click chemistry building blocks."

The synthesis of CAS 2228363-74-2 involves sophisticated organic transformations, including Sonogashira coupling and selective fluorination. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry, addressing common questions about "compound verification methods." Storage recommendations emphasize protection from moisture and oxidation, with stability data showing excellent shelf life under inert conditions.

Regulatory aspects of 1-(4-ethynylphenyl)-4,4-difluorocyclohexylmethanamine comply with standard laboratory chemical guidelines. While not classified as hazardous under GHS criteria, proper handling protocols are recommended, particularly regarding its amine functionality. This information responds to frequent searches about "chemical safety profiles" and "lab handling precautions."

Market analysts note increasing demand for fluorinated building blocks like this compound, driven by pharmaceutical industry needs. Patent literature reveals its incorporation in several investigational drug candidates, particularly in CNS-targeted therapies and precision medicine applications. These developments align with trending topics in "personalized healthcare solutions" and "blood-brain barrier penetrating compounds."

Future research directions for CAS 2228363-74-2 may explore its utility in proteolysis targeting chimeras (PROTACs) and molecular glues, addressing growing interest in protein degradation technologies. Its structural features suggest potential in PET tracer development, responding to searches about "molecular imaging agents." Collaborative studies between academia and industry continue to uncover new applications for this multifaceted compound.